Cas no 1375707-76-8 (3-(bromomethyl)-2,6-dichloro-4-methylpyridine)

• Product Name: 3-(bromomethyl)-2,6-dichloro-4-methylpyridine
• CAS No: 1375707-76-8
• MF: C₇H₆BrCl₂N
• MW: 254.939239025116
• CID: 5843307
• PubChem ID: 57512863
• Update Time: 2025-07-21

3-(bromomethyl)-2,6-dichloro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(bromomethyl)-2,6-dichloro-4-methyl-
• 3-(Bromomethyl)-2,6-dichloro-4-methylpyridine
• 1375707-76-8
• SCHEMBL3706754
• FGTKQRBJDRSGJJ-UHFFFAOYSA-N
• EN300-2007573
• 3-(bromomethyl)-2,6-dichloro-4-methylpyridine

• Inchi： 1S/C7H6BrCl2N/c1-4-2-6(9)11-7(10)5(4)3-8/h2H,3H2,1H3
• InChI Key： FGTKQRBJDRSGJJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(C)=C1CBr

Computed Properties

• Exact Mass: 252.90607g/mol
• Monoisotopic Mass: 252.90607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±37.0 °C(Predicted)
• pka: -2.57±0.10(Predicted)

Additional information on 3-(bromomethyl)-2,6-dichloro-4-methylpyridine

Comprehensive Overview of 3-(bromomethyl)-2,6-dichloro-4-methylpyridine (CAS No. 1375707-76-8)

3-(bromomethyl)-2,6-dichloro-4-methylpyridine (CAS No. 1375707-76-8) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and dichloro functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a pyridine core, makes it valuable for designing novel bioactive molecules, particularly in the development of crop protection agents and drug discovery.

In recent years, the demand for halogenated pyridines like 3-(bromomethyl)-2,6-dichloro-4-methylpyridine has surged due to their role in precision agriculture and sustainable chemistry. Researchers are increasingly focusing on eco-friendly synthesis methods to reduce environmental impact, aligning with global trends such as green chemistry and circular economy principles. This compound’s reactivity, particularly at the bromomethyl site, enables selective modifications for tailored applications, a topic frequently explored in scientific literature and patent filings.

The compound’s CAS No. 1375707-76-8 is often searched alongside terms like “pyridine derivatives uses”, “bromomethyl group reactivity”, and “dichloropyridine synthesis”, reflecting its relevance in academic and industrial settings. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for quality control, ensuring compliance with regulatory standards for research-grade chemicals. Notably, its stability under controlled conditions makes it suitable for long-term storage, a practical consideration for laboratories.

Emerging applications of 3-(bromomethyl)-2,6-dichloro-4-methylpyridine include its use in material science, where it acts as a precursor for functionalized polymers and coordination complexes. Its chloro and bromo substituents facilitate cross-coupling reactions, a key process in catalysis research. This aligns with growing interest in transition-metal-catalyzed reactions, a hotspot in organic chemistry forums and conference discussions.

From an SEO perspective, this content addresses high-intent queries like “buy 3-(bromomethyl)-2,6-dichloro-4-methylpyridine” and “CAS 1375707-76-8 suppliers”, while also catering to informational searches such as “pyridine derivative safety data”. The compound’s synthetic pathways and scalability are frequently debated in research communities, underscoring the need for detailed technical profiles like this one.

In summary, 3-(bromomethyl)-2,6-dichloro-4-methylpyridine (CAS No. 1375707-76-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from agrochemical intermediates to advanced material precursors—highlight its enduring importance in scientific progress.